Cas no 66346-53-0 (5-Hydroxy-7-methyl-4-propyl-2H-chromen-2-one)

• Product Name: 5-Hydroxy-7-methyl-4-propyl-2H-chromen-2-one
• CAS No: 66346-53-0
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• MDL: MFCD02080283
• CID: 880939
• PubChem ID: 5348588
• Update Time: 2026-04-29

5-Hydroxy-7-methyl-4-propyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-7-methyl-4-propyl-2H-chromen-2-one
• 5-hydroxy-7-methyl-4-propyl-2H-chromen-2-one(SALTDATA: FREE)
• 5-hydroxy-7-methyl-4-propylchromen-2-one
• 5-hydroxy-7-methyl-4-propyl-chromen-2-one
• 5-hydroxy-7-methyl-4-propylcoumarin
• 5-Hydroxy-7-methyl-4-propyl-cumarin

• MDL： MFCD02080283
• Inchi： InChI=1S/C13H14O3/c1-3-4-9-7-12(15)16-11-6-8(2)5-10(14)13(9)11/h5-7,14H,3-4H2,1-2H3
• InChI Key： WMSVQPRIONJUIS-UHFFFAOYSA-N
• SMILES： CCCC1=CC(=O)OC2=CC(=CC(=C12)O)C

Computed Properties

• Exact Mass: 218.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.186
• Boiling Point: 390.2°C at 760 mmHg
• Flash Point: 169.7°C
• Refractive Index: 1.571
• PSA: 50.44000
• LogP: 2.75950

5-Hydroxy-7-methyl-4-propyl-2H-chromen-2-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins

Additional information on 5-Hydroxy-7-methyl-4-propyl-2H-chromen-2-one

5-Hydroxy-7-methyl-4-propyl-2H-chromen-2-one (CAS No. 66346-53-0): A Comprehensive Guide to Its Properties and Applications

5-Hydroxy-7-methyl-4-propyl-2H-chromen-2-one (CAS No. 66346-53-0) is a specialized organic compound belonging to the chromen-2-one family, which has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a hydroxy-methyl-propyl chromenone derivative, exhibits unique structural features that make it valuable for various scientific and industrial applications. Its molecular formula is C13H14O3, with a molecular weight of 218.25 g/mol, and it is characterized by the presence of hydroxyl, methyl, and propyl functional groups attached to the chromen-2-one core.

The compound's chemical structure plays a pivotal role in its reactivity and functionality. The hydroxy group at position 5 enhances its solubility in polar solvents, while the methyl and propyl groups contribute to its lipophilic properties, making it suitable for a range of applications. Researchers have explored its potential as a bioactive molecule, particularly in the development of novel therapeutic agents. Its chromen-2-one scaffold is known for its presence in several naturally occurring compounds with demonstrated biological activities, which has spurred interest in synthetic analogs like 5-Hydroxy-7-methyl-4-propyl-2H-chromen-2-one.

One of the most compelling aspects of 5-Hydroxy-7-methyl-4-propyl-2H-chromen-2-one is its potential role in drug discovery. The compound's structural similarity to flavonoids and coumarins, which are renowned for their antioxidant, anti-inflammatory, and antimicrobial properties, has led to investigations into its pharmacological potential. Recent studies have highlighted its ability to interact with specific enzymes and receptors, suggesting possible applications in managing oxidative stress-related conditions. This aligns with the growing consumer interest in natural and synthetic antioxidants, a hot topic in health and wellness circles.

In addition to its pharmaceutical applications, 5-Hydroxy-7-methyl-4-propyl-2H-chromen-2-one has found use in material science. Its unique electronic properties make it a candidate for developing organic semiconductors and light-emitting materials. The compound's ability to absorb and emit light at specific wavelengths has been explored for applications in optical sensors and photovoltaic devices, areas that are currently experiencing rapid growth due to the demand for sustainable energy solutions. This ties into the broader trend of green chemistry and the search for eco-friendly materials.

The synthesis of 5-Hydroxy-7-methyl-4-propyl-2H-chromen-2-one typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers have optimized these methods to improve yield and purity, making the compound more accessible for industrial and academic use. Its stability under standard laboratory conditions further enhances its practicality as a research chemical. For those interested in organic synthesis, this compound serves as an excellent example of how functional group manipulation can lead to molecules with tailored properties.

From a commercial perspective, the demand for 5-Hydroxy-7-methyl-4-propyl-2H-chromen-2-one is steadily increasing, driven by its diverse applications. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of pharmaceutical companies and research institutions. The compound is often listed under various synonyms, such as 4-propyl-5-hydroxy-7-methylcoumarin, which can be useful for researchers conducting literature reviews or sourcing the material. This highlights the importance of CAS numbers like 66346-53-0 in ensuring accurate identification and procurement.

Safety and handling of 5-Hydroxy-7-methyl-4-propyl-2H-chromen-2-one are straightforward, as it is not classified as hazardous under standard regulations. However, as with all laboratory chemicals, proper precautions should be taken to avoid unnecessary exposure. The compound's material safety data sheet (MSDS) provides detailed information on storage, handling, and disposal, ensuring compliance with laboratory safety protocols. This aspect is particularly relevant given the increasing emphasis on lab safety and regulatory compliance in scientific workplaces.

Looking ahead, the future of 5-Hydroxy-7-methyl-4-propyl-2H-chromen-2-one appears promising, with ongoing research uncovering new potential applications. Its versatility as a building block in organic chemistry, combined with its bioactive properties, positions it as a compound of interest for both academic and industrial researchers. As the scientific community continues to explore the frontiers of medicinal chemistry and functional materials, compounds like this will undoubtedly play a crucial role in driving innovation.

For those seeking more information on 5-Hydroxy-7-methyl-4-propyl-2H-chromen-2-one, consulting peer-reviewed journals and patent literature can provide deeper insights into its synthesis, properties, and applications. Additionally, reputable chemical suppliers often offer technical data sheets and certificates of analysis, which are invaluable resources for researchers and manufacturers alike. By staying informed about the latest developments related to this compound, professionals can leverage its unique characteristics to advance their work in various scientific disciplines.